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Compound of Interest

Compound Name: disodium;benzene-1,3-diolate
CAS No.: 6025-45-2
Cat. No.: B1598820
Get Quote
. J

CAS: 6025-45-2 | Formula:
| M.W.: 154.07 g/mol [1][2]

Executive Summary

Disodium resorcinolate is the dianionic salt of resorcinol (1,3-benzenediol).[1][2] Unlike its
parent phenol, which is a versatile organic soluble solid, the disodium salt is a high-melting,
hygroscopic ionic solid. It is primarily utilized as a potent bis-nucleophile in the synthesis of
poly(ether ether ketone)s (PEEK) and other high-performance arylene ether polymers.[1][2] Its
physical characteristics—specifically its extreme hygroscopicity and oxidative instability—
dictate the rigorous protocols required for its handling and isolation.

Molecular Architecture & Thermodynamics

The transition from resorcinol to disodium resorcinolate involves the deprotonation of two
phenolic hydroxyl groups (
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).[1][2] This converts the hydroxyl electron donors into phenoxide anions, significantly
increasing the electron density on the benzene ring via resonance donation.

Structural Implications[3][4]

 Lattice Energy: The ionic bond between the hard sodium cations and the localized negative
charge on the oxygen atoms results in a high lattice energy, leading to a melting point
significantly higher than the parent phenol.

e Nucleophilicity: The phenoxide oxygens are aggressive nucleophiles.[2] In aprotic polar
solvents (e.g., DMSO, DMAc, Sulfolane), the "naked" anion effect maximizes reaction rates
in

polymerizations.[2]

Electronic Effect
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Figure 1: Stepwise deprotonation and activation of resorcinol to its disodium salt.

Physicochemical Characteristics
Solubility Profile

The solubility of disodium resorcinolate is dominated by its ionic character.
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Solvent System Solubility Behavior Mechanistic Note

Dissociates readily; solution is
Water High strongly alkaline (pH > 12).[1]
[2]

Soluble, but less so than free

resorcinol.[1][2] Solubility
Methanol/Ethanol Moderate to Low )

decreases as alkyl chain

length increases.[1][2]

Soluble, especially at elevated

temperatures.[1][2] These are
DMSO / DMAc / NMP Moderate

the preferred solvents for

polymerization reactions.[2]

Critical for purification.[1][2]
These solvents are used as

Toluene / Xylene Insoluble azeotropic agents to remove
water without dissolving the
salt.[2]

The salt precipitates
Chloroform / DCM Insoluble immediately if formed in these
media.[2]

Thermal Properties & Stability[1][5][6]

e Melting Point: The salt does not exhibit a clean melting point like organic compounds.[2] It
typically undergoes decomposition above 300°C before melting.[1][2] In industrial fusion
reactions (alkali fusion of sulfonates), it forms a melt mixture at ~320-350°C.[1][2][3]

» Hygroscopicity:Critical. The anhydrous salt is extremely hygroscopic.[2] Upon exposure to
ambient air, it rapidly absorbs moisture to form hydrates.[2][4] In PEEK synthesis, even trace
moisture (forming hydroxide) disrupts stoichiometry and terminates chain growth.[1][2]

o Oxidative Stability: The electron-rich ring is prone to oxidation.[1] While the pure white salt is

stable under inert atmosphere (
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or Ar), exposure to air causes it to turn pink, then brown, due to the formation of quinones
and coupled byproducts.[2]

Spectroscopic Identification

Distinguishing the disodium salt from the free phenol is essential for verifying complete
conversion.

Infrared Spectroscopy (FTIR)[1][2][9][10]

e O-H Stretch (3200-3400 cm~1):Absent. The broad, strong hydrogen-bonded OH peak of
resorcinol disappears completely in the dry disodium salt.[1][2]

o C-O Stretch: Shifts significantly.[1][2] The C-OH single bond character shifts towards a partial
double bond character (C=0O character in resonance forms), shifting the band from ~1200
cm~1 (phenol) to higher wavenumbers or altering the fingerprint region intensity.[1][2]

o Aromatic Ring Modes: The skeletal vibrations of the benzene ring shift due to the change in
mass and electronic environment attached to the ring carbons.

Nuclear Magnetic Resonance (*H-NMR)
e Solvent:

or DMSO-

» Shift: The protons ortho and para to the oxygen atoms exhibit an upfield shift (lower ppm)
compared to resorcinol.[1][2] This is due to the shielding effect of the increased electron
density donated by the negatively charged oxygens.

Experimental Protocol: Synthesis of Anhydrous
Disodium Resorcinolate

Standard protocol for isolating high-purity salt for polymerization applications.[1]

Reagents
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Resorcinol (Sublimed grade preferred)[1][2]

Sodium Hydroxide (Standardized aqueous solution)[1][2]

Azeotropic Solvent: Toluene or Xylene[1][2]

Reaction Medium: DMSO or Sulfolane (if proceeding directly to polymerization)[1][2]

Workflow

o Dissolution: Charge resorcinol into the reaction vessel under Nitrogen flow. Add the polar
aprotic solvent (e.g., DMSO).[1][2]

o Salt Formation: Add stoichiometric NaOH (2.0 equivalents).[1][2] A slight excess (e.g., 2.02
eq) is sometimes avoided to prevent cleavage of sensitive polymer backbones later, but
stoichiometry must be exact.[1][2]

o Observation: The solution generates heat (exothermic neutralization).[1][2]
o Dehydration (The Critical Step):

o Add Toluene/Xylene to the system.[2]

o Heat to reflux.[1][2] The water/toluene azeotrope boils off.[2]

o Use a Dean-Stark trap to collect water.[1][2]

o Endpoint: Continue until no further water collects and the distillate is clear.

« Isolation (Optional): If isolating the solid, remove the solvent under high vacuum.[1][2] The
product appears as a white, free-flowing powder.[1] Note: Most industrial processes generate
the salt in situ to avoid handling the hygroscopic solid.
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Figure 2: Azeotropic dehydration workflow for generating anhydrous disodium resorcinolate.

Handling & Safety Profile

Corrosivity: As a strong base (phenoxide), the dust is corrosive to mucous membranes,
eyes, and skin.[1][2] Full PPE (gloves, goggles, respirator) is mandatory.[1][2]

Storage: Must be stored in a desiccator or glovebox under inert gas (Argon/Nitrogen).[1][2]

Incompatibility: Reacts violently with strong acids (releasing heat and regenerating
resorcinol).[1][2] Incompatible with strong oxidizers.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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